Cas no 197020-61-4 ()

• CAS No: 197020-61-4
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6648113
• PubChem ID: 15339786
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C9H17NO2/c1-5-7-6-10(7)8(11)12-9(2,3)4/h7H,5-6H2,1-4H3/t7-,10?/m1/s1
• InChI Key： DEXAOHLCGKXLGS-PVSHWOEXSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]1CC)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Aziridines Aziridinecarboxylic acids or derivatives Aziridinecarboxylic acids